Cas no 920478-83-7 (N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine)

N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine structure
920478-83-7 structure
Product Name:N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine
CAS No:920478-83-7
MF:C9H15N3
MW:165.235501527786
CID:2180503
Update Time:2023-08-06

N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

    • N-((1-ethyl-1h-imidazol-2-yl)methyl)cyclopropanamine
    • AM101600
    • N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine
    • Inchi: 1S/C9H15N3/c1-2-12-6-5-10-9(12)7-11-8-3-4-8/h5-6,8,11H,2-4,7H2,1H3
    • InChI Key: ASQWKFXMXQZMPF-UHFFFAOYSA-N
    • SMILES: N(CC1=NC=CN1CC)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Topological Polar Surface Area: 29.8

N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine Related Literature

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